N-(2-Amino-1-cyclopentylethyl)-4-fluoro-1-benzothiophene-7-carboxamide;hydrochloride

• IUPAC Name: N-(2-amino-1-cyclopentylethyl)-4-fluoro-1-benzothiophene-7-carboxamide;hydrochloride
• InChI: InChI=1S/C16H19FN2OS.ClH/c17-13-6-5-12(15-11(13)7-8-21-15)16(20)19-14(9-18)10-3-1-2-4-10;/h5-8,10,14H,1-4,9,18H2,(H,19,20);1H
• InChI Key: UYNMUGDKAGETJR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(CN)NC(=O)C2=C3C(=C(C=C2)F)C=CS3.Cl
• Molecular Formula: C16H20ClFN2OS
• Molecular Weight: 342.9 g/mol

Description

N-(2-Amino-1-cyclopentylethyl)-4-fluoro-1-benzothiophene-7-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C16H20ClFN2OS and its molecular weight is 342.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Spectral Analysis

Solvent-Free Synthesis and Spectral Linearity
A related compound, (E)-2-(substituted benzylideneamino)-N-(3-chloro-4-fluorophenyl)-hexahydro-2H-cyclopenta[b]thiophene-3-carboxamide derivatives, were synthesized using a solvent-free method catalyzed by SiO2:H3PO4 under microwave irradiation. Spectral data of these derivatives were analyzed for effects of substituent on spectral group absorptions, demonstrating the potential of such compounds in chemical research and synthesis methodologies (Thirunarayanan & Sekar, 2013).

Structural Characterization and Biological Evaluation

Anticancer Agent Synthesis
N-(ferrocenylmethyl amino acid) fluorinated benzene-carboxamide derivatives were synthesized and evaluated as potential anticancer agents. These compounds showed cytotoxic effects on MCF-7 breast cancer cell lines, with certain derivatives exhibiting significant potency, highlighting the role of such compounds in developing new cancer therapies (Butler et al., 2013).

Bioactive Compound Development

Synthesis of Azomethine Derivatives
Azomethine derivatives of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide were synthesized and analyzed for their potential as pharmacologically active compounds. This study optimized synthesis conditions and developed a method for high-performance liquid chromatography (HPLC) analysis, underscoring the importance of structural analysis and synthesis optimization in drug development (Chiriapkin, Kodonidi, & Larsky, 2021).

Heterocyclic Carboxamides as Antipsychotic Agents

Potential Antipsychotic Agents
Research on heterocyclic analogues of 1192U90 highlighted the preparation and evaluation of such compounds as potential antipsychotic agents. These studies are crucial for understanding the structure-activity relationships and developing new therapeutic options for psychiatric disorders (Norman et al., 1996).